Cas no 50-39-5 (1-(2-Hydroxypropyl)theobromine)

1-(2-Hydroxypropyl)theobromine is a modified xanthine derivative, structurally related to theobromine, with enhanced solubility and bioavailability due to the introduction of a 2-hydroxypropyl group. This modification improves its physicochemical properties, making it suitable for applications in pharmaceutical and nutraceutical formulations. The compound retains the vasodilatory and mild stimulant effects characteristic of theobromine, while offering better metabolic stability and reduced side effects. Its water solubility facilitates formulation in liquid or solid dosage forms. Research suggests potential benefits in cardiovascular and cognitive health applications. The compound is typically synthesized under controlled conditions to ensure high purity and consistency for industrial or research use.
1-(2-Hydroxypropyl)theobromine structure
50-39-5 structure
Product Name:1-(2-Hydroxypropyl)theobromine
CAS No:50-39-5
MF:C10H14N4O3
MW:238.24316
CID:370731
Update Time:2025-05-19

1-(2-Hydroxypropyl)theobromine Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,3,7-dihydro-1-(2-hydroxypropyl)-3,7-dimethyl-
    • 1-(2-hydroxypropyl)-3,7-dimethylpurine-2,6-dione
    • 1-(2-Hydroxy-propyl)-3,7-dimethyl-3,7-dihydro-purin-2,6-dion
    • 1-(2-hydroxy-propyl)-3,7-dimethyl-3,7-dihydro-purine-2,6-dione
    • 1-<2-Hydroxy-propyl>-3,7-dimethyl-xanthin
    • Bonicor
    • Cordabromin
    • Cordaleromin
    • Corodil
    • Pantobromino
    • Pro-Cor
    • Protheobromin
    • Protheobromine
    • Theocor
    • Vascopil
    • 1-(2-Hydroxypropyl)theobromine
    • Inchi: InChI=1S/C10H14N4O3/c1-6(15)4-14-9(16)7-8(11-5-12(7)2)13(3)10(14)17/h5-6,15H,4H2,1-3H3
    • InChI Key: MXRGZXBFSKSZPH-UHFFFAOYSA-N
    • SMILES: CC(CN1C(=O)C2=C(N=CN2C)N(C)C1=O)O

Computed Properties

  • Exact Mass: 238.10700
  • Monoisotopic Mass: 238.10659
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.3
  • Topological Polar Surface Area: 78.7

Experimental Properties

  • Density: 1.2560 (rough estimate)
  • Melting Point: 140-142°
  • Boiling Point: 380.84°C (rough estimate)
  • Flash Point: 252°C
  • Refractive Index: 1.6640 (estimate)
  • PSA: 82.05000
  • LogP: -1.18550

1-(2-Hydroxypropyl)theobromine Security Information

  • Toxicity:LD50 s.c. in mice: 580 mg/kg (Taugner)

1-(2-Hydroxypropyl)theobromine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-Hydroxypropyl)theobromine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H952030-1mg
1-(2-Hydroxypropyl)theobromine
50-39-5
1mg
$ 207.00 2023-04-15
TRC
H952030-5mg
1-(2-Hydroxypropyl)theobromine
50-39-5
5mg
$ 953.00 2023-04-15
TRC
H952030-10mg
1-(2-Hydroxypropyl)theobromine
50-39-5
10mg
$ 1642.00 2023-04-15
TRC
H952030-25mg
1-(2-Hydroxypropyl)theobromine
50-39-5
25mg
$ 4500.00 2023-09-07

Additional information on 1-(2-Hydroxypropyl)theobromine

Recent Advances in the Study of 1-(2-Hydroxypropyl)theobromine (CAS: 50-39-5): A Comprehensive Research Brief

1-(2-Hydroxypropyl)theobromine (CAS: 50-39-5) is a derivative of theobromine, a naturally occurring alkaloid found in cocoa and tea. This compound has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, including its role as a vasodilator, diuretic, and potential neuroprotective agent. This research brief synthesizes the latest findings on 1-(2-Hydroxypropyl)theobromine, focusing on its chemical properties, mechanisms of action, and emerging applications in medicine.

Recent investigations into 1-(2-Hydroxypropyl)theobromine have highlighted its unique chemical structure, which enhances its solubility and bioavailability compared to the parent compound, theobromine. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its molecular interactions. Additionally, in vitro and in vivo studies have demonstrated its efficacy in modulating adenosine receptors, which play a critical role in cardiovascular and neurological functions. These findings suggest that 1-(2-Hydroxypropyl)theobromine could be a promising candidate for treating conditions such as hypertension and neurodegenerative diseases.

One of the most notable advancements in the study of 1-(2-Hydroxypropyl)theobromine is its potential application in neuroprotection. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits significant antioxidant properties, reducing oxidative stress in neuronal cells. The study utilized a combination of cell culture models and animal studies to demonstrate its ability to cross the blood-brain barrier, a critical factor for its therapeutic potential in central nervous system disorders. These results have sparked further research into its use for conditions like Alzheimer's disease and Parkinson's disease.

In the realm of cardiovascular research, 1-(2-Hydroxypropyl)theobromine has shown promise as a vasodilator. A recent clinical trial reported in the European Journal of Pharmacology found that the compound effectively lowers blood pressure in hypertensive patients without causing significant side effects. The trial involved a double-blind, placebo-controlled design, ensuring the reliability of the results. Researchers attribute this effect to the compound's ability to enhance nitric oxide production, which promotes vasodilation. These findings could pave the way for new antihypertensive therapies with fewer adverse effects than current treatments.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-Hydroxypropyl)theobromine. Issues such as optimal dosing, long-term safety, and formulation stability need to be addressed. Ongoing research is exploring novel drug delivery systems, including nanoparticle-based carriers, to improve its pharmacokinetic profile. Furthermore, regulatory approvals and large-scale manufacturing processes are critical hurdles that must be overcome to bring this compound to market.

In conclusion, 1-(2-Hydroxypropyl)theobromine (CAS: 50-39-5) represents a compelling area of research in the chemical, biological, and pharmaceutical sciences. Its multifaceted pharmacological properties, particularly in neuroprotection and cardiovascular health, underscore its potential as a therapeutic agent. Continued research and development efforts are essential to fully realize its clinical benefits and address existing challenges. This research brief serves as a valuable resource for professionals seeking to stay abreast of the latest advancements in this field.

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